Cas no 778571-19-0 (2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid)
2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid
- 778571-19-0
- 2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid
- EN300-1946755
- SCHEMBL23176910
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- Inchi: 1S/C12H14F3NO2/c1-11(2,9(16)10(17)18)7-3-5-8(6-4-7)12(13,14)15/h3-6,9H,16H2,1-2H3,(H,17,18)
- InChI Key: OKUVISZFSUNVHC-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(C)(C)C(C(=O)O)N)(F)F
Computed Properties
- Exact Mass: 261.09766318g/mol
- Monoisotopic Mass: 261.09766318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 63.3Ų
2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1946755-0.05g |
2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid |
778571-19-0 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1946755-0.1g |
2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid |
778571-19-0 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1946755-0.25g |
2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid |
778571-19-0 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1946755-0.5g |
2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid |
778571-19-0 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1946755-1.0g |
2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid |
778571-19-0 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1946755-2.5g |
2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid |
778571-19-0 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1946755-5.0g |
2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid |
778571-19-0 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1946755-10.0g |
2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid |
778571-19-0 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1946755-1g |
2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid |
778571-19-0 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1946755-5g |
2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid |
778571-19-0 | 5g |
$4349.0 | 2023-09-17 |
2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid
Recent Advances in the Study of 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid (CAS: 778571-19-0)
The compound 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid (CAS: 778571-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylphenyl moiety and amino acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role in drug development and disease treatment.
One of the key areas of investigation has been the synthesis and optimization of 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced techniques such as asymmetric synthesis and catalytic enantioselective methods have been employed to achieve high stereochemical purity, ensuring the compound's efficacy and safety in biological systems.
Pharmacological studies have revealed that 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid exhibits potent activity as a modulator of specific biological targets. For instance, it has been shown to interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Additionally, its unique chemical structure allows it to penetrate cell membranes effectively, enhancing its bioavailability and therapeutic index.
Recent in vitro and in vivo studies have demonstrated the compound's efficacy in animal models of disease. For example, in models of rheumatoid arthritis, 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid significantly reduced inflammation and joint damage, outperforming existing treatments in some cases. These findings have spurred further research into its mechanism of action, with a focus on identifying downstream signaling pathways and potential off-target effects.
Despite these promising results, challenges remain in the development of 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed to ensure its successful translation into clinical use. Ongoing research aims to tackle these challenges through structural modifications and advanced drug delivery systems.
In conclusion, 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid (CAS: 778571-19-0) represents a promising molecule in the field of chemical biology and pharmaceuticals. Its unique properties and therapeutic potential make it a valuable subject of study, with recent advancements paving the way for future drug development. Continued research will be essential to fully realize its clinical applications and benefits.
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